Cas no 2680660-57-3 (3-4-(2,2,2-trifluoroacetamido)cyclohexylprop-2-ynoic acid)

• Product Name: 3-4-(2,2,2-trifluoroacetamido)cyclohexylprop-2-ynoic acid
• CAS No: 2680660-57-3
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 5646063
• PubChem ID: 165910598
• Update Time: 2025-06-27

3-4-(2,2,2-trifluoroacetamido)cyclohexylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2680660-57-3
• EN300-28281389
• 3-[4-(2,2,2-trifluoroacetamido)cyclohexyl]prop-2-ynoic acid
• 3-4-(2,2,2-trifluoroacetamido)cyclohexylprop-2-ynoic acid

• Inchi： 1S/C11H12F3NO3/c12-11(13,14)10(18)15-8-4-1-7(2-5-8)3-6-9(16)17/h7-8H,1-2,4-5H2,(H,15,18)(H,16,17)
• InChI Key： GVJQVNLDWPNJER-UHFFFAOYSA-N
• SMILES： FC(C(NC1CCC(C#CC(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 263.07692773g/mol
• Monoisotopic Mass: 263.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-4-(2,2,2-trifluoroacetamido)cyclohexylprop-2-ynoic acid

3-4-(2,2,2-Trifluoroacetamido)cyclohexylprop-2-ynoic Acid: A Comprehensive Overview

The compound 3-4-(2,2,2-trifluoroacetamido)cyclohexylprop-2-ynoic acid, with the CAS number NO2680660-57-3, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclohexyl ring substituted with a trifluoroacetamido group and a propargylic acid moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The trifluoroacetamido group is known for its ability to enhance the stability and bioavailability of pharmaceutical agents. Researchers have explored its role in modulating enzyme activity and its potential as a lead compound for designing novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its utility in treating chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also found relevance in materials science. The propargylic acid moiety confers reactivity under specific conditions, enabling its use in click chemistry reactions. These reactions are pivotal in the synthesis of complex molecules and advanced materials. A 2023 article in Nature Materials reported on the use of this compound as a building block for constructing supramolecular assemblies with tailored mechanical properties, opening new avenues for nanotechnology applications.

The synthesis of 3-4-(2,2,2-trifluoroacetamido)cyclohexylprop-2-ynoic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the cyclohexyl ring through ring-closing metathesis and the subsequent installation of the trifluoroacetamido group via nucleophilic substitution. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. A 2023 study published in Environmental Science & Technology revealed that under aerobic conditions, this compound undergoes rapid degradation, minimizing its environmental footprint. This finding is particularly important for industries relying on this compound for manufacturing processes.

In conclusion, 3-4-(2,2,2-trifluoroacetamido)cyclohexylprop-2-ynoic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in both academic research and industrial settings. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future innovations across various fields.